Cas no 28884-13-1 (5-Amino-4-bromo-3-phenylisoxazole)

• Product Name: 5-Amino-4-bromo-3-phenylisoxazole
• CAS No: 28884-13-1
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 2662651
• Update Time: 2023-08-06

5-Amino-4-bromo-3-phenylisoxazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-phenyl-1,2-oxazol-5-amine
• 5-Amino-4-bromo-3-phenylisoxazole
• CTALDFCDLHWHDI-UHFFFAOYSA-N
• 4-Bromo-3-phenyl-5-isoxazolamine
• Isoxazole, 5-amino-4-bromo-3-phenyl-
• 4-Bromo-3-phenyl-5-isoxazolamine #

• Inchi： 1S/C9H7BrN2O/c10-7-8(12-13-9(7)11)6-4-2-1-3-5-6/h1-5H,11H2
• InChI Key： CTALDFCDLHWHDI-UHFFFAOYSA-N
• SMILES： BrC1=C(N)ON=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Topological Polar Surface Area: 52